Cas no 406235-63-0 (4-(1H-Indol-4-yl)benzoic acid)

4-(1H-Indol-4-yl)benzoic acid structure
4-(1H-Indol-4-yl)benzoic acid structure
Product Name:4-(1H-Indol-4-yl)benzoic acid
CAS No:406235-63-0
MF:C15H11NO2
MW:237.253343820572
CID:925983
PubChem ID:22729988
Update Time:2025-04-19

4-(1H-Indol-4-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-Indol-4-yl)benzoic acid
    • I14-4944
    • 406235-63-0
    • DTXSID00627877
    • SCHEMBL2947880
    • AKOS015916340
    • Inchi: 1S/C15H11NO2/c17-15(18)11-6-4-10(5-7-11)12-2-1-3-14-13(12)8-9-16-14/h1-9,16H,(H,17,18)
    • InChI Key: FFMMAZPPNXRIOO-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)C1=CC=CC2=C1C=CN2)=O

Computed Properties

  • Exact Mass: 237.07900
  • Monoisotopic Mass: 237.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 53.1Ų

Experimental Properties

  • PSA: 53.09000
  • LogP: 3.53310
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